Kainic acid

• CAS No.: 59905-23-6
• Molecular Formula: C10H15NO4
• Molecular Weight: 213.23 g/mol
• IUPAC Name: (2R,3S,4S)-3-(carboxymethyl)-4-prop-1-en-2-ylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C10H15NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15)/t6-,7+,9+/m0/s1
• InChI Key: VLSMHEGGTFMBBZ-LKEWCRSYSA-N
• Isomeric SMILES: CC(=C)[C@H]1CN[C@H]([C@H]1CC(=O)O)C(=O)O
• SMILES: CC(=C)C1CNC(C1CC(=O)O)C(=O)O

Description

Kainic acid is a dicarboxylic acid, a pyrrolidinecarboxylic acid, a L-proline derivative and a non-proteinogenic L-alpha-amino acid. It has a role as an antinematodal drug and an excitatory amino acid agonist. It is a conjugate acid of a kainate(1-).
This compound is a natural product found in Digenea simplex, Apis cerana, and other organisms with data available.
(2S-(2 alpha,3 beta,4 beta))-2-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic acid. Ascaricide obtained from the red alga Digenea simplex. It is a potent excitatory amino acid agonist at some types of excitatory amino acid receptors and has been used to discriminate among receptor types. Like many excitatory amino acid agonists it can cause neurotoxicity and has been used experimentally for that purpose.

Scientific Research Applications

• Tritium Labeling in Neuroscience Research : Kainic acid's tritiation, crucial for neuroscience research, is detailed with updates on its tritium labeling, storage, stability, and repurification (Filer & Seguin, 2020).

• Neurotoxic Action : this compound is known for its neurotoxic action, which has been instrumental in understanding the neuroexcitatory effects of glutamate receptors (Coyle, 1983).

• Epilepsy Research : It's used in creating animal models for epilepsy research, particularly for studying high-frequency oscillations in epileptic brains (Bragin et al., 1999).

• Temporal Lobe Epilepsy (TLE) Modeling : this compound is instrumental in developing TLE models in rodents, aiding in understanding epilepsy's pathology and potential treatments (Kienzler-Norwood et al., 2017).

• Metabolic Impairment Studies : It's used to study metabolic impairment and the effects of other compounds in mitigating such impairments in rat cerebral cortical slices (Tang et al., 1998).

• Cloning of High-Affinity Receptors : this compound has facilitated the cloning of high-affinity kainate receptors, providing insights into the sensitivity of neurons in the central nervous system (Werner et al., 1991).

• Biosynthesis and Neuropharmacology : Its role in neuropharmacology and the discovery of its biosynthetic pathway in red macroalgae highlights its importance in understanding glutamate receptors (Chekan et al., 2019).

• Neurophysiological and Neurotoxic Actions : this compound's dual role as an excitatory agent and a neurotoxin makes it a valuable tool in studying neurological conditions and their mechanisms (Nadler, 1979).

• Modeling Temporal Lobe Epilepsy : Its use in various forms of administration for modeling temporal lobe epilepsy helps in identifying potential mechanisms of epileptogenesis and seizure genesis (Rusina et al., 2021).

• Behavioral Studies : this compound is used to understand the effects of hippocampal lesions on behavior, especially in the context of complex tasks and memory functions (Jarrard, 1983).